4-(Tert-butoxycarbonyl(methyl)aminooxy)-4-oxobutanoic acid
Cat. No. B8331814
M. Wt: 247.24 g/mol
InChI Key: XWWVISGYUSUHHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07998486B2
Procedure details
To a solution of N-methyl-N-boc hydroxylamine 3 (536 mg, 3.65 mmol) in ichloromethane (8 mL) were added DMAP (134 mg, 1.10 mmol) and succinic anhydride (548 mg, 5.48 mmol). The resulting mixture was stirred for 16 h at room temperature. The reaction mixture was poured into a saturated solution of ammonium chloride (10 mL) and extracted with ethyl acetate (2×40 mL). The combined organic layer was washed with water (20 mL) and dried over sodium sulfate. The solvent was removed in vacuo and the crude product was purified by silica flash column chromatography using 45% EtOAc/hexane as eluent to give the corresponding acid as a white solid (693 mg, 2.81 mmol, 77%). 1H NMR (CDCl3, 400 MHz): δ (ppm) 1.42 (s, 9H), 2.65-2.70 (m, 4H), 3.17 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([C:4]([O:6][C:7]([CH3:10])([CH3:9])[CH3:8])=[O:5])[OH:3].[C:11]1(=[O:17])[O:16][C:14](=[O:15])[CH2:13][CH2:12]1>CN(C1C=CN=CC=1)C.[Cl-].[NH4+]>[C:7]([O:6][C:4]([N:2]([CH3:1])[O:3][C:11](=[O:17])[CH2:12][CH2:13][C:14]([OH:16])=[O:15])=[O:5])([CH3:10])([CH3:9])[CH3:8] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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536 mg
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Type
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reactant
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Smiles
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CN(O)C(=O)OC(C)(C)C
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Name
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Quantity
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548 mg
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Type
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reactant
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Smiles
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C1(CCC(=O)O1)=O
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Name
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Quantity
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134 mg
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Type
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catalyst
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Smiles
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CN(C)C=1C=CN=CC1
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Step Two
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred for 16 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×40 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with water (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the crude product was purified by silica flash column chromatography
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N(OC(CCC(=O)O)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 2.81 mmol | |
| AMOUNT: MASS | 693 mg | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
